![molecular formula C20H20N2O3 B4881018 2-(cinnamoylamino)-N-(2-hydroxyethyl)-3-phenylacrylamide](/img/structure/B4881018.png)
2-(cinnamoylamino)-N-(2-hydroxyethyl)-3-phenylacrylamide
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Overview
Description
2-(Cinnamoylamino)-N-(2-hydroxyethyl)-3-phenylacrylamide, also known as CAPE, is a natural compound found in propolis, which is a resinous substance produced by bees. CAPE has been shown to possess a wide range of biological activities, including anti-inflammatory, antioxidant, anticancer, and neuroprotective effects. In
Mechanism of Action
The mechanism of action of 2-(cinnamoylamino)-N-(2-hydroxyethyl)-3-phenylacrylamide is complex and involves multiple pathways. It has been shown to modulate the activity of various enzymes, such as cyclooxygenase-2, inducible nitric oxide synthase, and nuclear factor-kappa B. This compound also activates the Nrf2-Keap1 pathway, which regulates the expression of antioxidant and detoxifying enzymes. Furthermore, this compound interacts with cell membrane receptors, such as the adenosine A2A receptor and the transient receptor potential vanilloid 1 receptor, to exert its effects.
Biochemical and Physiological Effects:
This compound has been shown to affect various biochemical and physiological processes. It can reduce the levels of reactive oxygen species and lipid peroxidation products, which can damage cells and tissues. This compound also inhibits the activity of matrix metalloproteinases, which are involved in tissue remodeling and inflammation. Furthermore, this compound can modulate the levels of neurotransmitters, such as dopamine and serotonin, which are involved in mood regulation and cognitive function.
Advantages and Limitations for Lab Experiments
2-(cinnamoylamino)-N-(2-hydroxyethyl)-3-phenylacrylamide has several advantages for lab experiments. It is a natural compound that can be easily synthesized and purified. It is also relatively stable and can be stored for long periods of time. However, this compound has some limitations as well. It has low solubility in water, which can affect its bioavailability and pharmacokinetics. In addition, this compound can interact with other compounds and proteins in complex biological systems, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of 2-(cinnamoylamino)-N-(2-hydroxyethyl)-3-phenylacrylamide. One area of research is the development of novel synthetic methods for this compound and its analogs, which can improve its pharmacological properties. Another area of research is the investigation of the potential therapeutic applications of this compound in various diseases, such as cancer, neurodegenerative disorders, and inflammatory diseases. Furthermore, the mechanisms of action of this compound need to be further elucidated to fully understand its biological effects. Finally, the safety and toxicity of this compound need to be thoroughly evaluated to ensure its potential clinical applications.
Synthesis Methods
2-(cinnamoylamino)-N-(2-hydroxyethyl)-3-phenylacrylamide can be synthesized from cinnamic acid and N-(2-hydroxyethyl)-3-phenylacrylamide through a condensation reaction. The reaction is catalyzed by a base, such as potassium carbonate, and is carried out in a solvent, such as dimethylformamide or dimethyl sulfoxide. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and concentration of reactants.
Scientific Research Applications
2-(cinnamoylamino)-N-(2-hydroxyethyl)-3-phenylacrylamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6. This compound also has antioxidant properties, which can protect cells from oxidative stress and prevent cell damage. In addition, this compound has been found to have anticancer effects by inducing cell cycle arrest and apoptosis in cancer cells. Furthermore, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
(E)-N-(2-hydroxyethyl)-3-phenyl-2-[[(E)-3-phenylprop-2-enoyl]amino]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3/c23-14-13-21-20(25)18(15-17-9-5-2-6-10-17)22-19(24)12-11-16-7-3-1-4-8-16/h1-12,15,23H,13-14H2,(H,21,25)(H,22,24)/b12-11+,18-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCIUVZJNNASTOB-OBMWWMMPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC(=O)NC(=CC2=CC=CC=C2)C(=O)NCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C(=O)N/C(=C/C2=CC=CC=C2)/C(=O)NCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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